Cas no 2138055-63-5 (4-bromo-5-(chloromethyl)-2-cyclohexyl-1H-imidazole)

• Product Name: 4-bromo-5-(chloromethyl)-2-cyclohexyl-1H-imidazole
• CAS No: 2138055-63-5
• MF: C₁₀H₁₄BrClN₂
• MW: 277.588560581207
• CID: 6567735
• PubChem ID: 165963750
• Update Time: 2025-05-24

4-bromo-5-(chloromethyl)-2-cyclohexyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2138055-63-5
• EN300-1159795
• 4-bromo-5-(chloromethyl)-2-cyclohexyl-1H-imidazole

• Inchi： 1S/C10H14BrClN2/c11-9-8(6-12)13-10(14-9)7-4-2-1-3-5-7/h7H,1-6H2,(H,13,14)
• InChI Key： SSEUPHMGFPOVST-UHFFFAOYSA-N
• SMILES： BrC1=C(CCl)NC(C2CCCCC2)=N1

Computed Properties

• Exact Mass: 276.00289g/mol
• Monoisotopic Mass: 276.00289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-bromo-5-(chloromethyl)-2-cyclohexyl-1H-imidazole

Comprehensive Overview of 4-bromo-5-(chloromethyl)-2-cyclohexyl-1H-imidazole (CAS No. 2138055-63-5)

The compound 4-bromo-5-(chloromethyl)-2-cyclohexyl-1H-imidazole (CAS No. 2138055-63-5) is a specialized imidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bromo and chloromethyl substituents, make it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given the imidazole ring's prevalence in FDA-approved therapeutics targeting inflammation, cancer, and infectious diseases.

In recent years, the demand for heterocyclic compounds like 4-bromo-5-(chloromethyl)-2-cyclohexyl-1H-imidazole has surged due to their role in developing kinase inhibitors and antimicrobial agents. A 2023 study highlighted imidazole derivatives as key scaffolds for combating antibiotic-resistant pathogens, aligning with global health priorities. The cyclohexyl moiety in this compound further enhances lipophilicity, a property critical for optimizing drug bioavailability—a frequent search topic among medicinal chemists.

From a synthetic chemistry perspective, the CAS No. 2138055-63-5 compound offers intriguing reactivity. The chloromethyl group allows for nucleophilic substitutions, while the bromo atom facilitates cross-coupling reactions like Suzuki-Miyaura, a technique widely discussed in organic chemistry forums. These attributes make it valuable for constructing complex molecules, as evidenced by its use in patent filings for novel EGFR inhibitors—a hot topic in oncology research.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous under current guidelines, proper handling of halogenated compounds remains a frequent query in laboratory safety discussions. The compound's stability under various pH conditions—another trending search term—has been evaluated for industrial-scale applications, with studies suggesting compatibility with green chemistry principles when using biodegradable solvents.

Analytical characterization of 4-bromo-5-(chloromethyl)-2-cyclohexyl-1H-imidazole typically involves advanced techniques like LC-MS and NMR spectroscopy, both highly searched methodologies. Recent innovations in hyphenated techniques (e.g., LC-NMR) have improved the detection of isomeric impurities, addressing quality control challenges noted in peer-reviewed journals. This aligns with the pharmaceutical industry's emphasis on ICH Q3A guidelines for impurity profiling.

Market-wise, the compound caters to niche segments in fine chemical supply chains. Suppliers often highlight its GMP-grade availability—a keyword with growing search volume—to meet preclinical research demands. Its pricing reflects the complexity of introducing the cyclohexyl group during synthesis, a process requiring specialized catalysts like palladium complexes, as per recent publications in Organic Process Research & Development.

Future directions may explore the compound's utility in PROTAC (Proteolysis Targeting Chimeras) technology, an emerging field in targeted protein degradation. The imidazole core could serve as a linker component, a hypothesis supported by computational docking studies shared at the 2023 ACS National Meeting. Such applications resonate with trending searches about "next-generation drug modalities."

In conclusion, 4-bromo-5-(chloromethyl)-2-cyclohexyl-1H-imidazole exemplifies the intersection of structural ingenuity and practical utility. Its relevance to drug discovery pipelines, coupled with evolving synthetic strategies, ensures continued interest from both academic and industrial circles. Ongoing research will likely uncover novel applications, particularly in addressing unmet medical needs through rational molecular design.